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Compound of Interest

Compound Name: 8-Br-cADPR

Cat. No.: B587373 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
8-bromo-cyclic adenosine diphosphate ribose (8-Br-cADPR) is a stable and cell-permeable

analog of cyclic ADP-ribose (cADPR).[1] It primarily functions as a competitive antagonist of

cADPR, a crucial second messenger that mobilizes intracellular calcium (Ca²⁺) from the

endoplasmic and sarcoplasmic reticulum stores.[2] 8-Br-cADPR is widely utilized in cellular

and tissue studies to investigate the physiological and pathological roles of the cADPR/Ca²⁺

signaling pathway.[1] This molecule has been instrumental in elucidating the involvement of

cADPR in various cellular processes, including smooth muscle contraction, insulin secretion,

and neuronal signaling.[1][3][4]

These application notes provide detailed protocols for the utilization of 8-Br-cADPR, with a

focus on its cell permeability and loading procedures, alongside quantitative data from various

studies and visualizations of the relevant signaling pathways and experimental workflows.
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Property Value Reference

Molecular Formula C₁₅H₂₀BrN₅O₁₃P₂ [5][6]

Molecular Weight 620.20 g/mol [5]

CAS Number 151898-26-9 [5]

Purity ≥85-95% (HPLC) [6]

Appearance White lyophilized powder

Solubility
Soluble in water (e.g., 5

mg/mL)

Storage -20°C to -80°C [1]

Mechanism of Action
8-Br-cADPR acts as an antagonist at the cADPR binding site, which is often associated with

ryanodine receptors (RyRs) on the sarcoplasmic/endoplasmic reticulum. By blocking the action

of endogenous cADPR, it inhibits the release of Ca²⁺ from these intracellular stores.[2][7] Some

studies also suggest its role as an antagonist of the TRPM2 ion channel.[8][9][10]

Signaling Pathway
The following diagram illustrates the role of 8-Br-cADPR in the cADPR-mediated calcium

signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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